Cas no 62822-49-5 (1-[10-[3-(4-hydroxypiperidin-1-yl)propyl]phenothiazin-2-yl]ethanone)

• Product Name: 1-[10-[3-(4-hydroxypiperidin-1-yl)propyl]phenothiazin-2-yl]ethanone
• CAS No: 62822-49-5
• MF: C₂₂H₂₆N₂O₂S
• MW: 382.519044399261
• CID: 1647367
• PubChem ID: 44165
• Update Time: 2025-04-21

1-[10-[3-(4-hydroxypiperidin-1-yl)propyl]phenothiazin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[10-[3-(4-hydroxypiperidin-1-yl)propyl]phenothiazin-2-yl]ethanone
• KETONE, 10-(3-(4-HYDROXYPIPERIDINO)PROPYL)PHENOTHIAZIN-2-YL METHYL
• 1-{10-[3-(4-hydroxy-piperidin-1-yl)-propyl]-10H-phenothiazin-2-yl}-ethanone
• 10-(3-(4-Hydroxypiperidino)propyl)phenothiazin-2-yl methyl ketone
• AC1L2B9X
• LS-87244
• 2-Acetyl-10-&lt
• 3-(4-hydroxy-piperidino)-propyl&gt
• -phenothiazin
• Ethanone, 1-(10-(3-(4-hydroxy-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)-
• 4-Piperidinol, 1-(3-(2-acetylphenothiazin-10-yl)propyl)-
• 1-{10-[3-(4-hydroxypiperidin-1-yl)propyl]-10H-phenothiazin-2-yl}ethanone
• BRN 0849831
• KETONE, 10-(3-(4-HYDROXYPIPERIDINO)PROPYL)PHENOTHIAZIN-2-YL METHYL; 1-{10-[3-(4-hydroxy-piperidin-1-yl)-propyl]-10H-phenothiazin-2-yl}-ethanone; 10-(3-(4-Hydroxypiperidino)propyl)phenothiazin-2-yl methyl ketone; AC1L2B9X; LS-87244; 2-Acetyl-10-< 3-(4-hydroxy-piperidino)-propyl> -phenothiazin; Ethanone, 1-(10-(3-(4-hydroxy-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)-; 4-Piperidinol, 1-(3-(2-acetylphenothiazin-10-yl)propyl)-; 1-{10
• 62822-49-5
• DTXSID60211933

• Inchi： 1S/C22H26N2O2S/c1-16(25)17-7-8-22-20(15-17)24(19-5-2-3-6-21(19)27-22)12-4-11-23-13-9-18(26)10-14-23/h2-3,5-8,15,18,26H,4,9-14H2,1H3
• InChI Key： DLWJNKDDRZZCDO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN1CCC(CC1)O

Computed Properties

• Exact Mass: 382.17168
• Monoisotopic Mass: 382.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 43.78